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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787474

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BI-1230 is a potent and highly selective inhibitor of the Hepatitis C Virus (HCV) NS3 protease.

It demonstrates single-digit nanomolar inhibitory activity against HCV NS3 protease and viral

replication. Due to its favorable pharmacokinetic properties, including good half-life and oral

bioavailability, BI-1230 serves as a valuable tool for both in vitro and in vivo research aimed at

understanding HCV replication and developing novel antiviral therapies. This document

provides detailed protocols for the preparation and storage of BI-1230 solutions to ensure

experimental consistency and accuracy.

Physicochemical Properties and Storage of BI-1230
A summary of the key physicochemical properties and storage recommendations for BI-1230 is

provided in the table below.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Preparation of BI-1230 Stock Solutions
For most in vitro applications, a concentrated stock solution of BI-1230 is prepared in DMSO.

The following table provides the required volume of DMSO to prepare stock solutions of various

concentrations.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of BI-
1230 in DMSO
Materials:

BI-1230 solid powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the vial containing BI-1230 powder to room temperature before opening.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Based on the mass of BI-1230 in the vial, calculate the required volume of DMSO to achieve

a 10 mM concentration (refer to the table above).

Carefully add the calculated volume of sterile DMSO to the vial.

Recap the vial securely and vortex thoroughly until the compound is completely dissolved. If

necessary, sonicate the solution for a few minutes in a water bath to aid dissolution.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Materials:

10 mM BI-1230 stock solution in DMSO

Sterile aqueous buffer or cell culture medium appropriate for the assay

Procedure:
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Thaw an aliquot of the 10 mM BI-1230 stock solution at room temperature.

Perform serial dilutions of the stock solution in the appropriate sterile aqueous buffer or cell

culture medium to achieve the desired final concentrations for your experiment.

Crucially, ensure that the final concentration of DMSO in the assay medium is kept to a

minimum (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity or off-target effects. Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Mix the working solution thoroughly by gentle pipetting or inversion before adding to the

experimental system.

Protocol 3: Recommended Storage of BI-1230 Solutions
Proper storage of BI-1230 solutions is critical to maintain their stability and activity.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Workflow for BI-1230 Solution Preparation and
Storage
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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To cite this document: BenchChem. [Application Notes and Protocols: BI-1230].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787474#bi-1230-solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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